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Introduction: The Pursuit of Nanoscale Resolution
with Cy3B
Super-resolution microscopy has fundamentally transformed our ability to visualize cellular

architecture, breaking the diffraction barrier of light to reveal biological structures at the

nanoscale.[1][2] Among the arsenal of techniques, single-molecule localization microscopy

(SMLM) methods like (d)STORM (direct Stochastic Optical Reconstruction Microscopy) have

emerged as powerful tools.[2] The success of these techniques is critically dependent on the

photophysical properties of the fluorescent probes used.[3] This application note provides a

comprehensive guide to utilizing Cy3B, a carbocyanine dye, for super-resolution imaging, with

a particular focus on dSTORM. Cy3B is widely regarded as one of the highest-performing red

dyes for STORM, offering a superior combination of brightness and photoswitching

characteristics essential for achieving high-quality super-resolution images.[4][5][6]

This document will delve into the theoretical underpinnings of Cy3B's photoswitching, provide

detailed, field-proven protocols for sample preparation and imaging, and offer insights into

optimizing experimental parameters for achieving the best possible resolution.
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The Photophysical Advantage of Cy3B in dSTORM
The principle of dSTORM relies on the stochastic switching of individual fluorophores between

a fluorescent "on" state and a long-lived "dark" state.[7] By ensuring that only a sparse subset

of fluorophores is "on" at any given moment, their individual positions can be precisely

localized.[8] The final super-resolved image is then reconstructed from thousands of these

localization events. The ideal dSTORM fluorophore should exhibit several key characteristics: a

high photon output per switching event for precise localization, a low duty cycle (the fraction of

time spent in the "on" state) to minimize overlapping signals, and a high number of switching

cycles before photobleaching.[9]

Cy3B excels in these areas, making it a preferred choice for dSTORM.[5] Its photoswitching

mechanism in the presence of a thiol-containing imaging buffer is central to its performance.

The thiol, such as mercaptoethylamine (MEA) or ß-mercaptoethanol (BME), facilitates the

transition of Cy3B into a stable, non-fluorescent dark state.[10][11] Spontaneous or light-

induced (typically with a 405 nm laser) oxidation allows the molecule to return to its fluorescent

state, enabling multiple cycles of activation and localization.[10]

Key Photophysical Properties of Cy3B
Property Value Source

Excitation Maximum 559 nm [5]

Emission Maximum 570 nm [5]

Extinction Coefficient 130,000 M⁻¹cm⁻¹ [9]

Recommended Excitation

Laser
561 nm [4]

Reactivation Laser 405 nm [10]

Experimental Workflow for Cy3B dSTORM
The following diagram outlines the general workflow for a successful Cy3B dSTORM

experiment, from sample preparation to image reconstruction.
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Caption: General workflow for a Cy3B dSTORM experiment.

Detailed Protocols
Part 1: Sample Preparation for Immunofluorescence
High-quality sample preparation is paramount for successful dSTORM imaging. The goal is to

achieve high labeling density with minimal background fluorescence.[12]

Materials:

#1.5H high-precision glass coverslips (170 µm thickness)[7]

Phosphate-buffered saline (PBS)

Fixation Solution: 3% Paraformaldehyde (PFA) + 0.1% Glutaraldehyde in PBS (prepare

fresh)

Reducing Solution: 0.1% Sodium Borohydride (NaBH₄) in PBS (prepare immediately before

use)

Permeabilization Buffer: 0.2% Triton™ X-100 in PBS

Blocking Buffer: 10% Normal Goat Serum (NGS) and 0.05% Triton™ X-100 in PBS

Primary Antibody diluted in Wash Buffer (5% NGS, 0.05% Triton™ X-100 in PBS)

Cy3B-conjugated Secondary Antibody

Post-Fixation Solution: 4% PFA in PBS
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Protocol:

Cell Culture: Plate cells on clean, sterile #1.5H coverslips to achieve a confluency of 50-

60%.[7][11]

Fixation: Wash cells once with PBS. Fix with 3% PFA + 0.1% Glutaraldehyde for 10 minutes

at room temperature.[11]

Reduction: Reduce the sample with 0.1% NaBH₄ for 7 minutes at room temperature to

quench glutaraldehyde-induced autofluorescence.[11]

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization: Permeabilize the cells with 0.2% Triton™ X-100 in PBS for 15 minutes.[11]

Blocking: Block for at least 90 minutes at room temperature in Blocking Buffer.[11]

Primary Antibody Incubation: Incubate with the primary antibody diluted in Wash Buffer for 60

minutes at room temperature or overnight at 4°C. The optimal antibody concentration should

be determined empirically to maximize labeling density.[9]

Washing: Aspirate the primary antibody solution and wash the cells five times with Wash

Buffer for 15 minutes each.

Secondary Antibody Incubation: Incubate with the Cy3B-conjugated secondary antibody,

protected from light, for 30-60 minutes at room temperature.[10]

Washing: Aspirate the secondary antibody solution and wash three times with Wash Buffer

for 10 minutes each, followed by one 5-minute wash with PBS.

Post-Fixation: Post-fix with 4% PFA for 10 minutes to stabilize the antibody-dye conjugates.

[9]

Final Washes: Wash three times with PBS for 5 minutes each. The sample is now ready for

imaging. Store in PBS at 4°C if not imaging immediately.

Part 2: dSTORM Imaging Buffer Preparation
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The composition of the imaging buffer is critical for inducing the photoswitching of Cy3B.[13] An

oxygen scavenging system (GLOX) is used to reduce photobleaching and promote the desired

dark state.[14] Thiols like MEA or BME are essential for the photoswitching mechanism.[4] For

Cy3B, a buffer containing BME or MEA is recommended.[4][15]

Imaging Buffer Components:

Component Stock Solution
Final
Concentration

Purpose

Glucose Oxidase
14 mg in 200 µL

Buffer A
~70 µg/mL Oxygen Scavenger

Catalase 17 mg/mL ~85 µg/mL Oxygen Scavenger

MEA or BME 1 M MEA or neat BME 10-100 mM Photoswitching Agent

Glucose 20% (w/v) 10% (w/v) GLOX Substrate

Buffer B
50 mM Tris (pH 8.0) +

10 mM NaCl
1x Buffering Agent

Preparation of Stock Solutions:

Buffer A: 10 mM Tris (pH 8.0) + 50 mM NaCl[15]

Buffer B: 50 mM Tris (pH 8.0) + 10 mM NaCl + 10% (w/v) Glucose[15]

GLOX Solution: Dissolve 14 mg of Glucose Oxidase in 200 µL of Buffer A. Add 50 µL of

Catalase solution (17 mg/mL). Centrifuge to remove precipitates and use the supernatant.

Store at 4°C for up to one week.[9][15]

1 M MEA Stock: Dissolve 77 mg of MEA in 1 mL of 0.25 N HCl. Adjust the pH to 7.5-8.5 if

necessary. Store at 4°C for up to two weeks or in aliquots at -20°C for several months.[9]

Working Imaging Buffer (Example with MEA):

To prepare 700 µL of imaging buffer, mix the following on ice immediately before use:[15]
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620 µL of Buffer B

70 µL of 1 M MEA stock

7 µL of GLOX solution

Gently vortex to mix.

Part 3: Image Acquisition
Microscope Setup: A microscope equipped for Total Internal Reflection Fluorescence (TIRF)

illumination is recommended to minimize background fluorescence.[7] Use a 100x high

numerical aperture (NA ≥ 1.4) oil immersion objective.

Laser Illumination:

Use a 561 nm laser for excitation and to drive Cy3B into the dark state. The laser power

should be high enough to induce blinking but optimized to avoid rapid photobleaching.[9]

A 405 nm laser can be used at low power to reactivate the fluorophores and maintain a

suitable density of "on" molecules throughout the acquisition.[10]

Acquisition Parameters:

Acquire a time series of 20,000 to 50,000 frames.[10]

Use an exposure time of 10-30 ms per frame.[9]

The two channels in a two-color experiment (e.g., with Alexa Fluor 647) should be imaged

sequentially.[9]

Two-Color dSTORM with Cy3B and Alexa Fluor 647
Cy3B is an excellent partner for Alexa Fluor 647 in two-color dSTORM experiments.[9][10] This

combination allows for the simultaneous visualization of two different protein targets at the

nanoscale.
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Channel 1: Alexa Fluor 647

Channel 2: Cy3B

642 nm Laser
(Excitation & Switching)

~665 nm Emission

Sequential Imaging
1. Image AF647 channel
2. Image Cy3B channel

561 nm Laser
(Excitation & Switching)

~570 nm Emission

405 nm Laser
(Reactivation)

maintains blinking
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Caption: Laser and emission scheme for two-color dSTORM.

When performing two-color imaging, it is common to image the Alexa Fluor 647 channel first,

followed by the Cy3B channel.[10] The imaging buffer described above is generally compatible

with both dyes, though optimization may be required for specific experimental conditions.

Troubleshooting and Considerations
Low Blinking Rate: If Cy3B does not switch efficiently, consider increasing the concentration

of the thiol (MEA or BME) in the imaging buffer.[10] The laser power of the 561 nm and 405

nm lasers can also be adjusted.

High Background: Ensure thorough washing steps during the immunofluorescence protocol.

Using TIRF illumination will significantly reduce out-of-focus fluorescence.
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Photobleaching: Illumination with high laser power can lead to premature photobleaching.[7]

Ensure the GLOX system is freshly prepared and active. It may be necessary to reduce the

laser power.

Chromatic Aberration: In multicolor imaging, chromatic aberration can cause shifts between

the different color channels. This should be corrected for during data analysis using fiducial

markers like TetraSpeck microspheres.[13]

Conclusion
Cy3B is a robust and high-performing fluorophore for super-resolution microscopy, particularly

for dSTORM. Its bright emission and reliable photoswitching characteristics enable the

acquisition of high-quality, high-resolution images of subcellular structures. By following the

detailed protocols and optimization strategies outlined in this application note, researchers can

effectively harness the power of Cy3B to push the boundaries of biological imaging and gain

deeper insights into the nanoscale organization of life.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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